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Get Quote

Executive Summary & Compound Profile
2-(2-Chlorophenoxy)-N-ethylethanamine represents a critical pharmacophore in medicinal

chemistry, sharing structural homology with various ion channel modulators and

sympathomimetic agents. In the context of anti-angiogenesis, this secondary amine scaffold

serves as a valuable lead structure for inhibiting endothelial cell proliferation and migration,

potentially via modulation of intracellular calcium flux or downstream VEGF signaling blockade.

This guide provides a standardized workflow for validating the anti-angiogenic potency of this

compound, moving from chemical handling to in vivo chick chorioallantoic membrane (CAM)

assays.
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Property Specification

IUPAC Name N-[2-(2-chlorophenoxy)ethyl]ethanamine

CAS Number 915921-75-4

Molecular Formula C₁₀H₁₄ClNO

Molecular Weight 199.68 g/mol

Solubility
Soluble in DMSO (>20 mg/mL), Ethanol;

Sparingly soluble in water

Storage -20°C, desiccated, protected from light

Mechanism of Action: The Theoretical Basis
To effectively evaluate this compound, one must understand its potential interference points

within the angiogenic cascade.[1] Phenoxyethylamine derivatives often act as antagonists for

surface receptors or modulators of ion channels (e.g., TRP channels, L-type Ca²⁺ channels)

essential for endothelial cell motility.

Signaling Pathway Blockade
The following diagram illustrates the hypothesized intervention points of 2-(2-Chlorophenoxy)-
N-ethylethanamine within the VEGF signaling pathway.
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Figure 1: Hypothesized mechanism of action targeting Calcium signaling and downstream ERK

phosphorylation to arrest angiogenesis.

Experimental Protocols
Protocol A: Stock Solution Preparation & Handling
Objective: Ensure consistent compound delivery without precipitation or solvent toxicity.

Weighing: Accurately weigh 10 mg of 2-(2-Chlorophenoxy)-N-ethylethanamine.

Solubilization: Dissolve in 1.0 mL of sterile, anhydrous DMSO to create a 50 mM stock

solution (Calculation:

).

Aliquot: Dispense into 20 µL aliquots in amber microcentrifuge tubes.

Storage: Store at -20°C. Avoid repeated freeze-thaw cycles (max 3 cycles).

Working Solution: On the day of the experiment, dilute the stock in cell culture media.

Critical Control: Ensure the final DMSO concentration in the assay is < 0.1% to prevent

solvent-induced cytotoxicity.

Protocol B: HUVEC Tube Formation Assay (The "Gold
Standard")
Objective: Quantify the compound's ability to inhibit the organization of endothelial cells into

capillary-like structures.

Materials:

HUVECs (Human Umbilical Vein Endothelial Cells), passage 3-5.

Growth Factor Reduced (GFR) Matrigel.

Ibidi µ-Slide Angiogenesis or 96-well plate.
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Calcein AM (for live cell staining).

Methodology:

Matrigel Coating: Thaw Matrigel on ice overnight. Pipette 10 µL (µ-Slide) or 50 µL (96-well)

into wells. Polymerize at 37°C for 30-60 minutes.

Cell Seeding: Trypsinize HUVECs and resuspend in low-serum media (2% FBS).

Density:

cells/well (µ-Slide) or

cells/well (96-well).

Treatment: Add 2-(2-Chlorophenoxy)-N-ethylethanamine at graded concentrations (e.g., 1,

5, 10, 50 µM). Include a Vehicle Control (0.1% DMSO) and a Positive Inhibitor Control (e.g.,

Sunitinib 1 µM).

Incubation: Incubate at 37°C, 5% CO₂ for 6–18 hours.

Note: Monitor hourly. Tube formation is dynamic; over-incubation leads to cell clustering

(apoptosis).

Imaging: Stain with Calcein AM (2 µg/mL) for 30 minutes. Image using fluorescence

microscopy (485/535 nm).

Analysis: Use ImageJ (Angiogenesis Analyzer plugin) to quantify:

Total Tube Length

Number of Junctions/Nodes

Number of Meshes

Protocol C: Chick Chorioallantoic Membrane (CAM)
Assay
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Objective:In vivo validation of anti-angiogenic efficacy using an avascular zone model.

Methodology:

Embryo Preparation: Incubate fertilized chicken eggs at 37°C/60% humidity.

Windowing: On Embryonic Day 3 (ED3), remove 2-3 mL of albumin and cut a window in the

shell to expose the CAM. Seal with tape and incubate.

Treatment Application (ED8):

Place a sterile filter paper disc (5 mm) or silica ring on a vascularized region of the CAM.

Apply 10 µL of the compound (at IC₅₀ determined from Protocol B) onto the disc.

Controls: PBS/DMSO (Vehicle) and Retinoic Acid (Positive Control).

Incubation: Reseal and incubate for 48 hours.

Quantification (ED10):

Fix the CAM with methanol/acetone (1:1).

Excise the membrane area under the disc.

Photograph using a stereomicroscope.

Metric: Count the number of vessel branch points converging toward the disc (Spoke

Wheel pattern indicates inhibition).

Logical Workflow for Compound Validation
The following decision tree outlines the progression from chemical acquisition to lead candidate

selection.

Compound Synthesis/
Acquisition

Solubility Check
(DMSO Stability)

MTS Assay
(Cytotoxicity Check)

Tube Formation
Assay (In Vitro)

If IC50 > 10uM Scratch/Transwell
Migration Assay

If Inhibition > 50% CAM Assay
(In Vivo)

Confirmed Activity Lead Candidate
Selection
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Figure 2: Step-by-step validation workflow for 2-(2-Chlorophenoxy)-N-ethylethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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